Cas no 140911-32-6 (1,2,4-Triazolo[4,3-a]pyrazine, 3-(bromomethyl)-8-chloro-)

• Product Name: 1,2,4-Triazolo[4,3-a]pyrazine, 3-(bromomethyl)-8-chloro-
• CAS No: 140911-32-6
• MF: C₆H₄BrClN₄
• MW: 247.479758262634
• CID: 1308499
• Update Time: 2024-08-03

1,2,4-Triazolo[4,3-a]pyrazine, 3-(bromomethyl)-8-chloro- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Triazolo[4,3-a]pyrazine, 3-(bromomethyl)-8-chloro-

• Inchi： 1S/C6H4BrClN4/c7-3-4-10-11-6-5(8)9-1-2-12(4)6/h1-2H,3H2
• InChI Key： GRWRWGNSHZETHQ-UHFFFAOYSA-N
• SMILES： C12=NN=C(CBr)N1C=CN=C2Cl

Computed Properties

• Exact Mass: 245.93092

Experimental Properties

• Density: 2.08±0.1 g/cm3(Predicted)
• PSA: 43.08
• pka: -1.87±0.30(Predicted)